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Compound of Interest

Compound Name: 8A8

Cat. No.: B12424083

A comprehensive search of publicly available scientific databases and literature does not
identify a single, well-defined protein designated as "8A8 protein." The term "8A8" may be a
partial name, an internal project code, a specific antibody clone ID, or a designation from a
database with limited public access. Our search has revealed several distinct and well-
characterized proteins where "8A8" or similar nomenclature appears. This guide presents an
overview of the most plausible candidates that a researcher might be investigating when using
this term.

Without a more specific identifier, a detailed technical guide on a single "8 A8 protein" cannot be
constructed. We encourage researchers to verify the precise name and accession numbers
(e.g., from UniProt or NCBI) of their protein of interest to obtain a detailed analysis.

Below are summaries of prominent proteins that contain "8A" or "A8" in their designations,
which may be the intended subject of the query.

Potential Candidates for the "8A8 Protein"
Bone Morphogenetic Protein 8A (BMP8A)

Bone Morphogenetic Protein 8A (BMP8A) is a member of the transforming growth factor-beta
(TGF-B) superfamily.[1] In humans, it is encoded by the BMP8A gene.[1]

Core Function & Structure: BMP8A is a signaling molecule involved in bone and cartilage
development, epithelial osteogenesis, and bone homeostasis.[1] It functions as a disulfide-
linked homodimer.[1] As part of the TGF-3 superfamily, it plays a role in various cellular
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processes including cell differentiation, regulation of apoptosis, and the SMAD protein signal
transduction pathway.[1]

Key Signaling Pathways: BMP8A is known to be involved in the BMP signaling pathway and
can regulate the MAPK cascade.[1]

A simplified representation of the general BMP signaling pathway is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://en.wikipedia.org/wiki/Bone_morphogenetic_protein_8A
https://www.benchchem.com/product/b12424083#8a8-protein-structure-and-domains
https://www.benchchem.com/product/b12424083#8a8-protein-structure-and-domains
https://www.benchchem.com/product/b12424083#8a8-protein-structure-and-domains
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12424083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

